Potassium trifluoro(4-methylthiazol-5-yl)borate
Description
Potassium trifluoro(4-methylthiazol-5-yl)borate is an organoboron compound with the molecular formula C4H4BF3KNS. It is a potassium salt of trifluoroborate, which is known for its stability and versatility in various chemical reactions. This compound is particularly valuable in organic synthesis, especially in cross-coupling reactions such as the Suzuki–Miyaura coupling .
Preparation Methods
Synthetic Routes and Reaction Conditions: Potassium trifluoro(4-methylthiazol-5-yl)borate can be synthesized through the reaction of 4-methylthiazole with potassium trifluoroborate. The reaction typically involves the use of a base such as potassium carbonate (K2CO3) and a solvent like tetrahydrofuran (THF). The reaction is carried out under inert conditions to prevent oxidation .
Industrial Production Methods: In industrial settings, the production of potassium trifluoro(4-methylthiazol-5-
Properties
IUPAC Name |
potassium;trifluoro-(4-methyl-1,3-thiazol-5-yl)boranuide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4BF3NS.K/c1-3-4(5(6,7)8)10-2-9-3;/h2H,1H3;/q-1;+1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNZNNEHDWIJUNL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1=C(N=CS1)C)(F)(F)F.[K+] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4BF3KNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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